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Compound of Interest

Compound Name: TD-106

Cat. No.: B15543370

For Immediate Use by Drug Development Professionals, Researchers, and Scientists

This document provides critical safety protocols, operational procedures, and disposal plans for
the cereblon (CRBN) modulator, TD-106 (CAS 2250288-69-6). Adherence to these guidelines
is essential for ensuring laboratory safety and proper chemical handling. TD-106 is a potent
research chemical utilized in targeted protein degradation studies, notably in the development
of Proteolysis Targeting Chimeras (PROTACS).

Immediate Safety and Handling

All personnel must familiarize themselves with the following safety information before handling
TD-106.

Safety Data Summary:
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Hazard Class

Statement

Precautionary Measures

Acute Toxicity

H302: Harmful if swallowed.

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. P330: Rinse mouth.

Skin Irritation

H315: Causes skin irritation.

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P362+P364: Take off
contaminated clothing and

wash it before reuse.

Eye Irritation

H319: Causes serious eye

irritation.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

H335: May cause respiratory
irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

Storage and Handling:
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» Storage: Store in a well-ventilated place at 4°C for short-term storage (days to weeks) and
-20°C for long-term storage (months to years).[1][2] Keep container tightly closed and away
from moisture and light.[1]

e Handling: Handle in a well-ventilated area or under a fume hood.[1] Avoid contact with skin,
eyes, and clothing.[1] Take precautionary measures against static discharge.

Proper Disposal Procedures

Proper disposal of TD-106 and its containers is crucial to prevent environmental contamination
and ensure compliance with regulations.

Disposal Guidelines:

o Chemical Waste: Dispose of TD-106 as hazardous chemical waste. All disposals must be in
accordance with federal, state, and local regulations.

o Containers: Empty containers may retain product residue. Do not reuse empty containers.
Dispose of empty containers as hazardous waste.

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with TD-106 using an appropriate solvent (e.g., acetone, ethanol) followed by a thorough
wash with soap and water. Dispose of all cleaning materials as hazardous waste.

o Spill Response: In case of a spill, evacuate the area. Wear appropriate personal protective
equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye
protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal as hazardous waste. Ventilate the area and wash the spill site
after material pickup is complete.

Experimental Protocols

The following are detailed methodologies for key experiments involving TD-106.

In Vitro Cell Proliferation Assay

This protocol details the procedure for assessing the anti-proliferative activity of TD-106 on the
NCI-H929 multiple myeloma cell line.[3]
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Materials:

NCI-H929 cells

e RPMI-1640 medium

o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin

e TD-106

e DMSO

o 96-well plates

e WST-1 reagent

» Plate reader

Procedure:

e Culture NCI-H929 cells in RPMI-1640 medium supplemented with 10% FBS and 1%
Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

e Prepare a stock solution of TD-106 in DMSO.
o Seed NCI-H929 cells into 96-well plates at a density of 5,000 cells/well.

e Treat the cells with varying concentrations of TD-106 (e.g., 0.1 nM to 100 uM) or DMSO as a
vehicle control.[3]

 Incubate the plates for 72 hours.[3]
o Add WST-1 reagent to each well and incubate for 2-4 hours.
o Measure the absorbance at 450 nm using a plate reader.

» Calculate the half-maximal growth inhibitory concentration (IC50) value.
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In Vivo Anti-Myeloma Activity Assay

This protocol describes the evaluation of the anti-tumor activity of TD-106 in a mouse xenograft
model.[3]

Materials:

e Female SCID (CB-17/IcrCri-scid) mice

e TMD-8 multiple myeloma cells

e« TD-106

e Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)[3]
e Syringes and needles for injection

o Calipers for tumor measurement

Procedure:

Subcutaneously implant TMD-8 cells into the flanks of female SCID mice.
e Allow tumors to grow to a palpable size.
e Randomly assign mice to treatment and control groups.

o Administer TD-106 (50 mg/kg) or vehicle control intraperitoneally once daily (g.d.) for 14
days.[3]

e Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

o At the end of the study, euthanize the mice and excise the tumors for further analysis.

Visualizing Molecular Mechanisms and Workflows

To facilitate a deeper understanding of TD-106's function, the following diagrams illustrate its
signaling pathway and a typical experimental workflow.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15543370?utm_src=pdf-body
https://www.researchgate.net/figure/Protein-degradation-assay-time-course-outline-AA-alkylating-agent-PI-proteasome_fig1_221714949
https://www.benchchem.com/product/b15543370?utm_src=pdf-body
https://www.researchgate.net/figure/Protein-degradation-assay-time-course-outline-AA-alkylating-agent-PI-proteasome_fig1_221714949
https://www.benchchem.com/product/b15543370?utm_src=pdf-body
https://www.researchgate.net/figure/Protein-degradation-assay-time-course-outline-AA-alkylating-agent-PI-proteasome_fig1_221714949
https://www.benchchem.com/product/b15543370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Recrd

its

Ubiquitination

>

Polyubiquitination

Neosubstrate
(e.g., IKZF1/3)

Proteasome

Degradation Products

Targeted for Degradation

Click to download full resolution via product page

Caption: TD-106 binds to CRBN, inducing the recruitment of neosubstrates for ubiquitination

and subsequent proteasomal degradation.
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Caption: Workflow for the synthesis and cellular evaluation of a TD-106-based PROTAC for
targeted protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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